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Compound of Interest

Compound Name:
1,3-Diacetoxy-2-

(acetoxymethoxy)propane

Cat. No.: B1313018 Get Quote

Essential Safety and Handling Guide for 1,3-
Diacetoxy-2-(acetoxymethoxy)propane
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Diacetoxy-2-
(acetoxymethoxy)propane (CAS No. 86357-13-3). Adherence to these protocols is essential

for ensuring laboratory safety and procedural accuracy.

Chemical and Physical Properties
1,3-Diacetoxy-2-(acetoxymethoxy)propane is a colorless to pale yellow, viscous liquid.[1] It is

soluble in organic solvents such as chloroform and methanol, but has limited solubility in water.

[2][3]
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Property Value

CAS Number 86357-13-3

Molecular Formula C10H16O7

Molecular Weight 248.23 g/mol [3][4][5]

Appearance Colorless to light yellow oil or liquid[1][2][5]

Boiling Point 311°C[2][6]

Flash Point 134°C[2][6][7]

Density 1.177 g/cm³[2][6][7]

Storage Temperature Room Temperature[2][8], or 2°C - 8°C[7]

Hazard Identification and Personal Protective
Equipment (PPE)
This compound is classified as a hazardous substance. It causes skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[8][9] The signal word for this

chemical is "Warning".[8][9]

A comprehensive PPE plan is mandatory when handling this chemical. The following table

outlines the required equipment.
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Body Part
Personal Protective
Equipment (PPE)

Rationale and
Specifications

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

situations.[9]

Protects against splashes that

can cause serious eye

irritation.[9] Eyewear must be

tested and approved under

standards like OSHA 29 CFR

1910.133 or EU EN166.[9]

Hands Chemically resistant gloves.

Prevents skin contact which

can cause irritation.[9] The

specific glove material should

be selected based on chemical

resistance and the duration of

use.

Body
Laboratory coat and close-toed

footwear.

Provides a primary barrier

against accidental spills and

splashes.[9]

Respiratory
Required when vapors or

aerosols are generated.[10]

Protects against respiratory

tract irritation.[4][9] For

nuisance exposures, use a

type P95 (US) or P1 (EU EN

143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143)

respirator cartridges.[4]

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the procedural steps for safely handling 1,3-Diacetoxy-2-
(acetoxymethoxy)propane from preparation to disposal.
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1. Pre-Handling Preparation

2. Handling Procedure

3. Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation
(Fume Hood)

Assemble and inspect all required PPE

Prepare spill kit and emergency procedures

Work within a certified chemical fume hood

Ground and bond container and receiving equipment

Carefully dispense the required amount

Keep container tightly closed when not in use

Decontaminate work surfaces Dispose of waste in a sealed, labeled container

Remove and properly dispose of/clean PPE

Wash hands thoroughly with soap and water

Arrange for disposal via a licensed professional waste service

Click to download full resolution via product page

Caption: Workflow for handling 1,3-Diacetoxy-2-(acetoxymethoxy)propane.
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Detailed Methodologies
Spill and Leak Procedures:

Personal Precautions: Use personal protective equipment as outlined above. Avoid breathing

vapors, mist, or gas. Ensure adequate ventilation and evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, other waterways, or soil.[4][9]

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite), then

sweep or vacuum up and place it into a suitable, closed container for disposal.[9]

First Aid Measures:

General Advice: Immediately consult a physician and show them the Safety Data Sheet

(SDS).[4][9]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[4][9]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and

plenty of water.[4][9] If skin irritation occurs, get medical advice.[9]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[9] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

physician.[4][9]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[4]

Storage and Disposal Plan:

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong acids, bases, and oxidizing agents.[1][9] Keep the container tightly closed

and stored locked up.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.capotchem.cn/doc/msds_86357-13-3.do
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://aksci.com/sds/P176_SDS.pdf
https://aksci.com/sds/P176_SDS.pdf
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://aksci.com/sds/P176_SDS.pdf
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://aksci.com/sds/P176_SDS.pdf
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://aksci.com/sds/P176_SDS.pdf
https://aksci.com/sds/P176_SDS.pdf
https://aksci.com/sds/P176_SDS.pdf
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://aksci.com/sds/P176_SDS.pdf
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://aksci.com/sds/P176_SDS.pdf
https://aksci.com/sds/P176_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and

local regulations.[9] Dispose of the contents and container at an approved waste disposal

plant.[9] It is recommended to burn the material in a chemical incinerator equipped with an

afterburner and scrubber.[4] Do not reuse empty containers.[9]

While this compound is used as an intermediate in the synthesis of antiviral drugs like

Ganciclovir, detailed experimental protocols regarding its specific toxicological profile are not

extensively available in public literature.[1][3][11] The handling procedures provided here are

based on established safety data for chemicals with similar hazard classifications. Users must

always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most

accurate and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 86357-13-3 CAS MSDS (1,3-Diacetoxy-2-(acetoxymethoxy)propane) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

3. usbio.net [usbio.net]

4. capotchem.cn [capotchem.cn]

5. 1,3-Diacetoxy-2-(acetoxymethoxy)propane CAS 86357-13-3 [minglangchem.com]

6. 1,3-Diacetoxy-2-(acetoxymethoxy)propane, CAS No. 86357-13-3 - iChemical
[ichemical.com]

7. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 | FD32703 [biosynth.com]

8. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 [sigmaaldrich.com]

9. aksci.com [aksci.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 [amp.chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://aksci.com/sds/P176_SDS.pdf
https://aksci.com/sds/P176_SDS.pdf
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://aksci.com/sds/P176_SDS.pdf
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.usbio.net/biochemicals/411004/1%2C3-Diacetoxy-2-/data-sheet
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8782401.htm?N=India
https://www.benchchem.com/product/b1313018?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8782401.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8782401.aspx
https://www.usbio.net/biochemicals/411004/1%2C3-Diacetoxy-2-/data-sheet
https://www.capotchem.cn/doc/msds_86357-13-3.do
https://www.minglangchem.com/product-1,3-diacetoxy-2-(acetoxymethoxy)propane-cas-86357-13-3.html
http://www.ichemical.com/products/86357-13-3.html
http://www.ichemical.com/products/86357-13-3.html
https://www.biosynth.com/p/FD32703/86357-13-3-13-diacetoxy-2-acetoxymethoxypropane
https://www.sigmaaldrich.com/IE/en/product/ambeedinc/ambh2d700699?context=bbe
https://aksci.com/sds/P176_SDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/253898?userType=undefined
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8782401.htm?N=India
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Diacetoxy-2-(acetoxymethoxy)propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313018#personal-protective-equipment-for-
handling-1-3-diacetoxy-2-acetoxymethoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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